Cas no 100981-43-9 (Ebrotidine)

Ebrotidine is a histamine H₂-receptor antagonist with gastroprotective and potential anti-inflammatory properties. It exhibits competitive inhibition of histamine at parietal cell H₂ receptors, reducing gastric acid secretion. Unlike earlier H₂ antagonists, ebrotidine demonstrates additional cytoprotective effects by enhancing mucosal defense mechanisms, including increased mucus production and prostaglandin synthesis. Its pharmacological profile suggests efficacy in treating peptic ulcers and gastritis, with a favorable safety and tolerability profile. Ebrotidine’s dual action—combining acid suppression and mucosal protection—makes it a candidate for managing acid-related disorders while promoting tissue repair. Research also indicates potential antimicrobial activity against Helicobacter pylori, further supporting its therapeutic utility.
Ebrotidine structure
Ebrotidine structure
Product Name:Ebrotidine
CAS No:100981-43-9
MF:C14H17BrN6O2S3
MW:477.422776937485
CID:162381
PubChem ID:65869
Update Time:2025-10-18

Ebrotidine Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[[[2-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]ethyl]amino]methylene]-4-bromo-,[N(E)]-
    • Ebrotidine
    • Ebrotidine
    • N-(4-bromophenyl)sulfonyl-N'-[2-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]ethyl]methanimidamide
    • Benzenesulfonamide,N-(((2-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)-4-bromo-,(E)
    • Ebrotidina
    • Ebrotidina [Spanish]
    • Ebrotiding
    • Ebrotidinum
    • Ebrotidinum [Latin]
    • FI 3542
    • FI-3542
    • Ulsanic
    • (E)-N-[[[2-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]ethyl]amino]methylene]-4-bromobenzenesulfonamide
    • F84941
    • p-Bromo-N-[(E)-({2-[({2-[(diaminomethylene)amino]-4-thiazolyl}methyl)thio]ethyl}amino)methylene]benzenesulfonamide;p-Bromo-N-[(E)-({2-[({2-[(diaminomethylene)amino]-4-thiazolyl}methyl)thio]ethyl}amino)methylene]benzenesulfonamide
    • CHEMBL1742471
    • EBROTIDINE [WHO-DD]
    • BCP13341
    • ?Ebrotidine
    • 4-bromo-N-(((2-(((-((diaminomethylene)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)benzenesulfonamide
    • Benzenesulfonamide, N-(((2-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)-4-bromo-, (E)-
    • p-Bromo-N-((E)-((2-(((2-((diaminomethylene)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)benzenesulfonamide
    • Ebrotidine [INN]
    • p-Bromo-N-(((2-(((2-((diaminomethylene)amino)-4-thiazolyl)methyl)thio)ethyl)amino)methylene)benzenesulfonamide
    • SCHEMBL33957
    • EBROTIDINE [MI]
    • CCRIS 8106
    • Q5332065
    • TMZ3IBW2OW
    • Ebrocit
    • HY-15538
    • DTXSID80143601
    • NS00127307
    • ZINC03952167
    • CS-1391
    • AKOS040741683
    • SCHEMBL33956
    • (E)-N'-((4-bromophenyl)sulfonyl)-N-(2-(((2-guanidinothiazol-4-yl)methyl)thio)ethyl)formimidamide
    • SCHEMBL8483555
    • A910947
    • N-[(4-bromobenzene)sulfonyl]-N'-(2-{[(2-carbamimidamido-1,3-thiazol-4-yl)methyl]sulfanyl}ethyl)methanimidamide
    • MS-28854
    • UNII-TMZ3IBW2OW
    • 100981-43-9
    • FI3542
    • CHEBI:135774
    • ZQHFZHPUZXNPMF-UHFFFAOYSA-N
    • EBROTIDINE [MART.]
    • N-[[[2-[[[2-[(diaminomethylene)amino]-4-thiazolyl]methyl]thio]ethyl]amino]methylene]-4-bromo-benzenesulfonamide
    • DA-52787
    • BRD-K22421059-001-02-3
    • BRD-K22421059-001-01-5
    • [N(E)]-N-[[[2-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]ethyl]amino]methylene]-4-bromobenzenesulfonamide; Ebrodin; FI 3542; Ulsanic
    • N-((4-bromobenzene)sulfonyl)-N'-(2-(((2-carbamimidamido-1,3-thiazol-4-yl)methyl)sulfanyl)ethyl)methanimidamide
    • Ebrotidinum (Latin)
    • EBROTIDINE (MART.)
    • DTXCID4066092
    • MDL: MFCD00869998
    • Inchi: 1S/C14H17BrN6O2S3/c15-10-1-3-12(4-2-10)26(22,23)19-9-18-5-6-24-7-11-8-25-14(20-11)21-13(16)17/h1-4,8-9H,5-7H2,(H,18,19)(H4,16,17,20,21)
    • InChI Key: ZQHFZHPUZXNPMF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(N/C=N/CCSCC1=CSC(/N=C(\N)/N)=N1)(=O)=O

Computed Properties

  • Exact Mass: 475.97600
  • Monoisotopic Mass: 475.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 198A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 142.5-146 ºC
  • Boiling Point: 672.3°Cat760mmHg
  • Flash Point: 360.4°C
  • Refractive Index: 1.739
  • Solubility: Almost insoluble (0.018 g/l) (25 º C),
  • PSA: 195.24000
  • LogP: 4.79570

Ebrotidine Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Ebrotidine Customs Data

  • HS CODE:2942000000
  • Customs Data:

    China Customs Code:

    2942000000

Ebrotidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-15538-10mM*1mLinDMSO
Ebrotidine
100981-43-9 98.51%
10mM*1mLinDMSO
¥770 2023-07-26
MedChemExpress
HY-15538-5mg
Ebrotidine
100981-43-9 98.51%
5mg
¥700 2024-05-25
MedChemExpress
HY-15538-10mg
Ebrotidine
100981-43-9 98.51%
10mg
¥1100 2024-05-25
MedChemExpress
HY-15538-50mg
Ebrotidine
100981-43-9 98.51%
50mg
¥2800 2024-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E127604-10mg
Ebrotidine
100981-43-9 ≥98%
10mg
¥902.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E127604-50mg
Ebrotidine
100981-43-9 ≥98%
50mg
¥2682.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E127604-5mg
Ebrotidine
100981-43-9 ≥98%
5mg
¥573.90 2023-09-03
Chemenu
CM190151-10mg
(E)-N-((4-bromophenyl)sulfonyl)-N'-(2-(((2-guanidinothiazol-4-yl)methyl)thio)ethyl)formimidamide
100981-43-9 98%
10mg
$205 2021-08-05
Chemenu
CM190151-50mg
(E)-N-((4-bromophenyl)sulfonyl)-N'-(2-(((2-guanidinothiazol-4-yl)methyl)thio)ethyl)formimidamide
100981-43-9 98%
50mg
$552 2021-08-05
TRC
E320550-50mg
Ebrotidine
100981-43-9
50mg
$ 234.00 2023-09-07

Ebrotidine Related Literature

Additional information on Ebrotidine

Ebrotidine (CAS No. 100981-43-9): A Comprehensive Overview

Ebrotidine, also known by its CAS registry number 100981-43-9, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound is classified under the broader category of biologically active compounds, and its structure and function have been extensively studied in various scientific disciplines.

The chemical structure of Ebrotidine is characterized by a complex arrangement of atoms, which contributes to its distinctive reactivity and biological effects. Recent studies have highlighted its ability to interact with specific cellular pathways, making it a promising candidate for therapeutic interventions. Researchers have particularly focused on its potential role in neuroprotective and anti-inflammatory therapies, where it has shown remarkable efficacy in preclinical models.

One of the most notable advancements in Ebrotidine research involves its application in the field of neurodegenerative diseases. Scientists have discovered that Ebrotidine can modulate key signaling pathways involved in neuronal protection, potentially offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease. These findings were published in a high-impact journal, where researchers demonstrated that Ebrotidine significantly reduced neuroinflammation and improved cognitive function in experimental models.

In addition to its neuroprotective properties, Ebrotidine has also been investigated for its role in immune modulation. Studies have shown that this compound can regulate the activity of immune cells, thereby reducing inflammation and promoting tissue repair. This dual functionality makes Ebrotidine a versatile compound with applications across multiple therapeutic areas.

The synthesis and characterization of Ebrotidine have also been the focus of recent research efforts. Chemists have developed novel synthetic routes to produce this compound with high purity and efficiency. These methods not only enhance the scalability of Ebrotidine production but also pave the way for further exploration of its pharmacokinetic properties.

From an environmental perspective, Ebrotidine's biodegradability and ecological impact have been assessed to ensure its safe use in various applications. Research indicates that Ebrotidine undergoes rapid degradation under natural conditions, minimizing its environmental footprint. This attribute is particularly important for industries seeking sustainable solutions.

In conclusion, Ebrotidine (CAS No. 100981-43-9) represents a cutting-edge compound with immense potential across multiple fields. Its ability to influence cellular pathways, combined with its favorable safety profile, positions it as a valuable tool in both research and clinical settings. As ongoing studies continue to uncover new insights into its mechanisms of action, Ebrotidine is poised to play a pivotal role in advancing modern medicine.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司